Cas no 1261918-33-5 (2-Fluoro-4-(2,4,6-trifluorophenyl)phenol)

• Product Name: 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol
• CAS No: 1261918-33-5
• MF: C₁₂H₆F₄O
• MW: 242.169057369232
• MDL: MFCD18313830
• CID: 2621701
• PubChem ID: 53219509
• Update Time: 2025-05-24

2-Fluoro-4-(2,4,6-trifluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-4-(2,4,6-TRIFLUOROPHENYL)PHENOL
• 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol, 95%
• DTXSID60684345
• MFCD18313830
• 2',3,4',6'-Tetrafluoro[1,1'-biphenyl]-4-ol
• 1261918-33-5
• 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol

• MDL： MFCD18313830
• Inchi： 1S/C12H6F4O/c13-7-4-9(15)12(10(16)5-7)6-1-2-11(17)8(14)3-6/h1-5,17H
• InChI Key： ZRMDDCOJQNDFMI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=CC(=C(C=1)F)O)F)F

Computed Properties

• Exact Mass: 242.03547746Da
• Monoisotopic Mass: 242.03547746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol

Introduction to 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol (CAS No: 1261918-33-5)

2-Fluoro-4-(2,4,6-trifluorophenyl)phenol, with the chemical identifier CAS No 1261918-33-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of fluorine atoms at specific positions on a biphenyl core, make it a promising candidate for various synthetic applications. The compound's molecular structure not only imparts enhanced stability and metabolic resistance but also facilitates its role as an intermediate in the synthesis of more complex molecules.

The significance of 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol lies in its versatility as a building block in medicinal chemistry. The introduction of fluorine atoms into aromatic rings is a well-established strategy to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Specifically, fluorine substitution can improve lipophilicity, binding affinity, and metabolic stability, all of which are critical factors in drug design. This compound exemplifies how strategic fluorination can lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In recent years, there has been a surge in research focused on developing new fluorinated compounds for therapeutic purposes. The demand for such compounds stems from their ability to enhance drug bioavailability and prolong their half-life in the body. For instance, studies have shown that fluorinated phenols exhibit potent anti-inflammatory and antioxidant properties, making them suitable candidates for treating chronic diseases such as rheumatoid arthritis and neurodegenerative disorders. 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol has been investigated for its potential role in these applications due to its ability to interact with biological targets in a manner that mimics natural phenolic compounds while offering additional benefits conferred by fluorine substitution.

The synthesis of 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The use of fluorinated precursors and reagents is crucial in achieving the correct regioselectivity during synthesis. Researchers have also explored greener alternatives to traditional synthetic routes, aiming to minimize waste and reduce environmental impact while maintaining high chemical yields.

The pharmacological profile of 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol has been extensively studied in both in vitro and in vivo models. Preliminary findings suggest that this compound exhibits significant inhibitory activity against various enzymes and receptors implicated in disease pathogenesis. For example, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its interaction with other biological pathways suggests potential applications in cancer therapy and antimicrobial treatments.

The structural diversity offered by fluorinated phenols like 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol allows for the exploration of novel drug candidates with tailored properties. By modifying the position and number of fluorine atoms on the aromatic ring, chemists can fine-tune the compound's solubility, permeability across biological membranes (P-glycoprotein), and interaction with biological targets. This flexibility is particularly valuable in addressing complex diseases that require multifaceted therapeutic approaches.

In conclusion, 2-Fluoro-4-(2,4,6-trifluorophenyl)phenol (CAS No: 1261918-33-5) represents a significant advancement in the field of fluorinated aromatic compounds. Its unique structural features and versatile applications make it a valuable intermediate in pharmaceutical research. As our understanding of fluorine's role in drug design continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation therapeutics that offer improved efficacy and safety profiles.